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Compound of Interest

Compound Name:
2-(4-Bromophenyl)-1,10-

phenanthroline

Cat. No.: B171792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physicochemical properties of 2-(4-
Bromophenyl)-1,10-phenanthroline, a heterocyclic organic compound of interest in various

research and development applications, particularly in the field of organic electronics.

Core Molecular Data
The fundamental identifying and quantitative characteristics of 2-(4-Bromophenyl)-1,10-
phenanthroline are summarized below. These data are essential for stoichiometric

calculations, analytical method development, and material characterization.

Property Value

Molecular Formula C18H11BrN2

Molecular Weight 335.20 g/mol

CAS Number 149054-39-7[1][2]

Melting Point 187-189 °C[1][2]

Appearance White to Light yellow powder/crystal[1]

Purity (Typical) >95.0% to ≥97%[1]
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Physicochemical Properties Relationship
The following diagram illustrates the logical relationship between the fundamental properties of

2-(4-Bromophenyl)-1,10-phenanthroline. The molecular formula dictates the molecular

weight, and these intrinsic properties, in turn, give rise to its observable physical

characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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